3-(2-Quinoxalinyl)phenyl 3-bromobenzoate

• Molecular Formula: C21H13BrN2O2
• Molecular Weight: 405.2 g/mol
• IUPAC Name: (3-quinoxalin-2-ylphenyl) 3-bromobenzoate
• InChI: InChI=1S/C21H13BrN2O2/c22-16-7-3-6-15(11-16)21(25)26-17-8-4-5-14(12-17)20-13-23-18-9-1-2-10-19(18)24-20/h1-13H
• InChI Key: RPXKZHHXLTXJHR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)OC(=O)C4=CC(=CC=C4)Br

Description

3-(2-Quinoxalinyl)phenyl 3-bromobenzoate is a heterocyclic ester compound featuring a quinoxaline core linked to a phenyl group substituted with a 3-bromobenzoate moiety. Quinoxalines are nitrogen-containing bicyclic aromatic systems known for their diverse applications in medicinal chemistry, materials science, and organic synthesis due to their electron-deficient nature and ability to engage in π-π interactions .

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

• Benzyl 2-amino-1-(3-bromophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate (CAS 577987-12-3): Features a pyrrolo-quinoxaline core with a 3-bromophenyl substituent.
• 3-(3-Bromophenyl)-5-phenyl-1-(thiazolo[4,5-b]quinoxaline-2-yl)-2-pyrazoline: Combines a thiazoloquinoxaline system with a bromophenyl group. This derivative has demonstrated antimicrobial activity, highlighting the pharmacological relevance of brominated quinoxaline derivatives .

Table 1: Structural and Molecular Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	XLogP3	Key Functional Groups
3-(2-Quinoxalinyl)phenyl 3-bromobenzoate*	C₁₉H₁₂BrN₂O₂	~380.2 (estimated)	~4.1	Quinoxaline, bromobenzoate
Benzyl 2-amino-1-(3-bromophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate	C₂₄H₁₇BrN₄O₂	473.3	5.6	Pyrroloquinoxaline, bromophenyl
Methyl 3-bromobenzoate	C₈H₇BrO₂	215.04	2.1	Bromobenzoate ester

*Estimated based on structural similarity to analogs.

Physical and Chemical Properties

• Boiling Point and Density: Methyl 3-bromobenzoate (bp 139–140°C at 35 mmHg, d = 1.51 g/cm³) is more volatile than bulkier quinoxaline esters, which likely exhibit higher melting points due to rigid aromatic systems.
• Fluorescence and Quantum Yield: While direct data are absent, chalcone derivatives like MSPPP (quantum yield ~0.45) suggest that brominated quinoxalines may exhibit tunable fluorescence for optoelectronic applications .